Cas no 246028-97-7 (2-(1H-indol-4-yloxy)ethan-1-amine)

• Product Name: 2-(1H-indol-4-yloxy)ethan-1-amine
• CAS No: 246028-97-7
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 3919348
• PubChem ID: 15481280
• Update Time: 2025-07-19

2-(1H-indol-4-yloxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(1H-indol-4-yloxy)-
• 2-(1H-indol-4-yloxy)ethan-1-amine

• Inchi： 1S/C10H12N2O/c11-5-7-13-10-3-1-2-9-8(10)4-6-12-9/h1-4,6,12H,5,7,11H2
• InChI Key： FZXIBIRCACCXGD-UHFFFAOYSA-N
• SMILES： C(N)COC1=CC=CC2=C1C=CN2

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 375.2±22.0 °C(Predicted)
• pka: 17.09±0.30(Predicted)

Additional information on 2-(1H-indol-4-yloxy)ethan-1-amine

Introduction to 2-(1H-indol-4-yloxy)ethan-1-amine (CAS No: 246028-97-7)

2-(1H-indol-4-yloxy)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 246028-97-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural framework comprising an indole moiety linked to an amine-substituted ethyl chain, has garnered considerable attention due to its potential biological activities and synthetic utility. The indole ring, a core structural unit in numerous bioactive natural products and pharmacologically relevant compounds, contributes to the molecule's intriguing chemical and biological properties.

The structural motif of 2-(1H-indol-4-yloxy)ethan-1-amine consists of a benzene ring fused to a pyrrole ring, forming the indole core, which is further functionalized at the 4-position with an oxygenated ethyl chain connected to an amine group. This specific arrangement not only imparts distinct electronic and steric characteristics but also opens up diverse possibilities for further chemical modifications and derivatization. Such structural features are often exploited in medicinal chemistry to modulate binding interactions with biological targets, thereby influencing the compound's pharmacological profile.

In recent years, there has been a growing interest in indole derivatives as scaffolds for developing novel therapeutic agents. The indole scaffold is well-documented for its role in various pharmacological contexts, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective activities. The introduction of an amine group at the terminal position of the ethyl chain in 2-(1H-indol-4-yloxy)ethan-1-amine adds another layer of complexity, potentially enabling interactions with a broader range of biological targets. This dual functionality makes the compound a promising candidate for further exploration in drug discovery programs.

One of the most compelling aspects of 2-(1H-indol-4-yloxy)ethan-1-amine is its potential as a precursor for more complex molecules. The presence of both hydroxyl and amine functional groups provides multiple sites for chemical modification, allowing chemists to tailor the compound's properties according to specific pharmacological requirements. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, while nucleophilic substitution reactions could be used to explore different substituents on the indole ring or the ethyl chain.

The synthesis of 2-(1H-indol-4-yloxy)ethan-1-amine involves multi-step organic transformations that highlight its synthetic versatility. A common synthetic route may begin with the preparation of 4-hydroxyindole derivatives through cyclization reactions followed by nucleophilic substitution with ethylene oxide or other suitable electrophiles. Subsequent amination steps can then be performed to introduce the amine functionality at the desired position. These synthetic strategies not only showcase the compound's accessibility but also demonstrate its potential as a building block in more intricate synthetic endeavors.

From a computational chemistry perspective, 2-(1H-indol-4-yloxy)ethan-1-amine has been studied using various molecular modeling techniques to predict its interactions with biological targets. Quantum mechanical calculations have been employed to determine its electronic structure and optimize its geometry, providing insights into how it might bind to proteins or enzymes. These studies often reveal key interaction points such as hydrogen bonding networks and hydrophobic pockets that are critical for drug-receptor binding affinity.

The pharmacological potential of 2-(1H-indol-4-yloxy)ethan-1-amine has been explored in several preclinical studies. Researchers have investigated its effects on enzymes such as cytochrome P450 monooxygenases and transferases, which play crucial roles in drug metabolism. Additionally, its interactions with receptors like serotonin and dopamine have been examined due to the indole moiety's known affinity for these systems. Such studies provide valuable data on its metabolic stability and potential side effects, guiding further optimization efforts.

In recent advancements, 2-(1H-indol-4-yloxy)ethan-1-amine has been incorporated into libraries designed for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds. Its unique structure makes it a valuable addition to such libraries, where compounds are evaluated for their ability to modulate specific biological pathways. The results from these screenings have sometimes led to unexpected discoveries, highlighting the importance of exploring structurally diverse molecules in drug discovery efforts.

The role of computational tools in analyzing 2-(1H-indol-4-yloxy)ethan-1-amine cannot be overstated. Machine learning algorithms have been trained on large datasets containing known bioactive compounds to predict new drug candidates based on structural features alone. These algorithms can identify patterns that correlate with biological activity, helping researchers prioritize which compounds are most likely to succeed in further development. The integration of such computational methods with traditional experimental approaches represents a powerful paradigm shift in pharmaceutical research.

The future prospects for 2-(1H-indol-4-yloxy)ethan-1-amine are promising, with ongoing research aimed at expanding its applications across various therapeutic areas. Innovations in synthetic methodologies continue to enhance our ability to modify this compound efficiently, enabling the creation of novel derivatives with tailored properties. As our understanding of biological systems grows more sophisticated, so too does our capacity to design molecules that interact selectively with disease-causing targets.

In conclusion,2-(1H-indol-4-yloxy)ethanamne (CAS No: 24602897) stands as a testament to the ingenuity inherent in modern medicinal chemistry. Its unique structure offers both challenges and opportunities for researchers seeking new therapeutic solutions. By leveraging advances in synthetic chemistry,computational biology,and high-throughput screening,this compound holds great promise for contributing significantlyto future medical breakthroughs.